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Compound of Interest

Compound Name:
Tris(2,6-

diethoxyphenyl)phosphane

CAS No.: 85417-42-1

Cat. No.: B14413583

Get Quote

Executive Summary & Structural Context
Tris(2,6-diethoxyphenyl)phosphane is a tertiary phosphine ligand characterized by extreme

steric bulk and high electron density. It belongs to the class of 2,6-dialkoxyphenylphosphines,

originally developed to stabilize low-coordinate transition metal centers and facilitate difficult

oxidative addition steps in catalysis (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Core Utility: The ortho-alkoxy groups provide hemi-labile coordination to metal centers,

increasing catalyst lifetime and activity.

Structural Feature: The "diethoxy" substitution pattern creates a protective "bowl" shape

around the phosphorus atom, significantly increasing the cone angle compared to

triphenylphosphine (PPh

).

Chemical Structure & Numbering
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To interpret the NMR data correctly, we use the following numbering scheme for the phenyl

ring:

P-C(1): Ipso carbon (attached to Phosphorus)

C(2,6): Ortho carbons (bearing the ethoxy groups)

C(3,5): Meta carbons

C(4): Para carbon

Synthesis & Sample Preparation
The synthesis of Tris(2,6-diethoxyphenyl)phosphane typically follows the lithiation of 1,3-

diethoxybenzene followed by reaction with phosphorus trichloride.

Experimental Workflow (Protocol)
Starting Material: 1,3-Diethoxybenzene (Resorcinol diethyl ether).

Lithiation: React with

-Butyllithium (

-BuLi) in THF at 0°C. The directing effect of the two ethoxy groups ensures lithiation occurs
exclusively at the 2-position (between the ethoxy groups).

Phosphinylation: Add PCl

(0.33 equivalents) slowly at -78°C.

Workup: Quench with water, extract with dichloromethane, and recrystallize from

ethanol/acetone.

NMR Sample Preparation[1]
Solvent: CDCl

(Deuterated Chloroform) is the standard solvent. C
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D

(Deuterated Benzene) is an alternative if aromatic overlap is problematic.

Concentration: ~10-20 mg in 0.6 mL solvent.

Standard: 85% H

PO

(external) for

P NMR reference (0.0 ppm).

P NMR Data Analysis
The

P nucleus is the most diagnostic handle for this ligand. The chemical shift is highly sensitive to
the cone angle and electronic donation of the ortho-substituents.

Parameter Value (Typical) Multiplicity Notes

Chemical Shift (

)
-5.0 to -10.0 ppm Singlet (s)

Upfield shift relative to

PPh

(-6 ppm) due to

electron-donating

alkoxy groups.

Oxidation Product +25 to +35 ppm Singlet (s)

Exposure to air forms

the Phosphine Oxide

(P=O).

Diagnostic Insight: The chemical shift is remarkably similar to the dimethoxy analog (DMPP,

-5.5 ppm). The steric bulk of the ethyl groups may cause a slight upfield shift (more negative)
compared to the methyl groups due to increased cone angle compression, but the electronic
environment remains dominated by the oxygen lone pairs.

H NMR Data Analysis
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The proton spectrum is distinct due to the

splitting pattern of the aromatic ring and the characteristic ethoxy group signals.

Spectral Assignments (in CDCl )

Position (ppm) Multiplicity Coupling
(Hz)

Integral Assignment

Ar-H (Para) 7.20 - 7.30 Triplet (t) 3H
H-4 (Para

proton)

Ar-H (Meta) 6.50 - 6.60
Doublet of

Doublets (dd)
, 6H

H-3,5 (Meta

protons)

OCH

CH
3.90 - 4.10 Quartet (q) 12H

Methylene

protons of

Ethoxy

OCH

CH
1.20 - 1.40 Triplet (t) 18H

Methyl

protons of

Ethoxy

Key Interpretation:

Symmetry: The molecule has

symmetry in solution on the NMR timescale, making all three rings equivalent.

Coupling: The meta protons (H-3,5) often show a small coupling to Phosphorus (

), appearing as a doublet of doublets or a pseudo-triplet depending on resolution.

Differentiation: The key difference from the dimethoxy analog (DMPP) is the replacement of

the singlet OMe peak (~3.55 ppm) with the ethyl quartet/triplet system.

C NMR Data Analysis
Carbon-13 NMR is definitive for proving the substitution pattern. The phosphorus-carbon

coupling constants (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14413583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) are diagnostic for the position relative to the phosphorus atom.

Spectral Assignments (in CDCl )
Carbon (ppm) Multiplicity Coupling (Hz) Assignment

C-2,6 (Ortho) 160.0 - 162.0 Doublet (d)
C-O (Ipso to

Oxygen)

C-4 (Para) 129.0 - 130.0 Singlet (s) Negligible Para Carbon

C-1 (Ipso) 110.0 - 115.0 Doublet (d)
C-P (Directly

bonded)

C-3,5 (Meta) 105.0 - 106.0 Doublet (d) Meta Carbon

OCH 63.0 - 64.0 Singlet (s) -
Ethoxy

Methylene

CH 14.0 - 15.0 Singlet (s) - Ethoxy Methyl

Expert Note on

Values:

Ipso-Carbon (

): Typically smaller in electron-rich phosphines compared to electron-poor ones.

Ortho-Carbon (

): Often larger than the ipso coupling due to the strong electronic influence of the oxygen
atom.

Visualization of Structural Logic
The following diagram illustrates the synthesis pathway and the logical flow of NMR

assignment, highlighting the symmetry that simplifies the spectrum.
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1,3-Diethoxybenzene Lithiation
(n-BuLi, 0°C)

Directing Group Effect 2-Lithio-1,3-diethoxybenzene Reaction with PCl3
(-78°C) Tris(2,6-diethoxyphenyl)phosphane

31P NMR:
Singlet @ -5 to -10 ppmCharacterization

1H NMR:
Ethoxy (q, t)

Aromatic (t, dd)

Characterization

Click to download full resolution via product page

Caption: Synthesis pathway of Tris(2,6-diethoxyphenyl)phosphane via directed ortho-

lithiation and subsequent NMR validation.

Comparative Analysis: Diethoxy vs. Dimethoxy
Since the dimethoxy analog (DMPP) is the standard reference, understanding the deviation is

critical for researchers substituting one for the other.

Feature
Tris(2,6-
dimethoxyphenyl)P
(DMPP)

Tris(2,6-
diethoxyphenyl)P

Impact on Protocol

Solubility
Moderate in

Hexane/Ether
High in Hexane/Ether

Diethoxy is easier to

purify by extraction.

Cone Angle ~184° > 190°

Diethoxy creates a

more crowded metal

center.

H NMR
Singlet (OMe) @ 3.55

ppm
Quartet/Triplet (OEt)

Distinctive alkyl

pattern confirms ethyl

group.

P NMR -5.5 ppm ~ -6.0 to -9.0 ppm
Very similar; slight

upfield shift expected.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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